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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Piroxicam-d3, a deuterated form of the non-steroidal anti-inflammatory drug (NSAID)

Piroxicam, requires careful handling and disposal due to its toxicological properties. This guide

provides essential, step-by-step procedures for the safe disposal of Piroxicam-d3, ensuring

compliance with regulatory standards and promoting a secure laboratory environment.

Hazard Profile and Regulatory Overview
Piroxicam and its deuterated analog are classified as toxic if swallowed.[1][2][3][4] The primary

regulatory framework governing the disposal of such pharmaceutical waste in the United States

is the Resource Conservation and Recovery Act (RCRA), managed by the Environmental

Protection Agency (EPA).[5][6][7] Many states have their own regulations that may be more

stringent than federal laws.[5][8] Therefore, it is crucial to consult with your institution's

Environmental Health and Safety (EHS) department to ensure adherence to all applicable local

and national guidelines.

Quantitative Data Summary
While specific quantitative disposal limits for Piroxicam-d3 are not readily available and can

vary by jurisdiction, the hazard classification provides a clear directive for its management as a

hazardous waste.
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Parameter Value Source

CAS Number 942047-64-5 [9]

Hazard Statement H301: Toxic if swallowed [1][3][4]

Signal Word Danger [3][4]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to

hazardous or special waste

collection point, in accordance

with local, regional, national

and/or international regulation.

[1][2][4][9][10]

Step-by-Step Disposal Protocol for Piroxicam-d3
This protocol outlines the essential steps for the safe disposal of Piroxicam-d3 from a

laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle Piroxicam-d3 in a well-ventilated area, preferably within a chemical fume

hood.

Wear appropriate PPE, including safety glasses with side shields or goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile).

Avoid inhalation of dust or fumes and prevent contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where Piroxicam-d3 is handled.[1][2]

2. Waste Segregation and Collection:

Solid Waste:

Collect waste Piroxicam-d3 powder, contaminated personal protective equipment (e.g.,

gloves, weighing paper), and any other solid materials that have come into contact with

the compound.
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Place these materials in a dedicated, clearly labeled, and sealable hazardous waste

container. The container should be made of a material compatible with the chemical.

Liquid Waste (Solutions):

If Piroxicam-d3 is in a solution, do not dispose of it down the drain.[8]

Collect the solution in a designated, leak-proof, and clearly labeled hazardous waste

container. The label should specify the contents, including the solvent and the presence of

Piroxicam-d3.

Keep different solvent wastes separate to avoid potentially hazardous reactions and to

facilitate proper disposal.[11]

3. Labeling and Storage of Waste:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name "Piroxicam-d3," and any other constituents (e.g., solvent name).

Indicate the approximate concentration or quantity of the waste.

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until it can be collected by your

institution's EHS department or a licensed hazardous waste disposal contractor.

4. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow all institutional procedures for waste manifest documentation and handover.

The ultimate disposal method for this type of hazardous pharmaceutical waste is typically

high-temperature incineration at a permitted facility.[6][7]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural workflow for the proper disposal of Piroxicam-
d3 and the logical relationship between the key safety and regulatory components.
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Caption: Piroxicam-d3 Disposal Workflow.
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Caption: Key Relationships in Piroxicam-d3 Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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